Cas no 1808092-55-8 (2-(3-Cyclohexylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane)

2-(3-Cyclohexylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane is a cyclohexyl-substituted phenylboronic ester commonly employed as an intermediate in Suzuki-Miyaura cross-coupling reactions. Its sterically hindered dioxaborolane structure enhances stability, reducing susceptibility to protodeboronation and hydrolysis compared to simpler boronic acids. The cyclohexyl group contributes to improved solubility in organic solvents, facilitating handling in synthetic applications. This compound is particularly useful in the preparation of biaryl systems, where its robust boronate moiety ensures efficient coupling under mild conditions. Its crystalline solid form allows for straightforward purification and storage, making it a reliable choice for pharmaceutical and materials science research requiring precise boron incorporation.

2-(3-Cyclohexylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane structure

1808092-55-8 structure

Product Name:2-(3-Cyclohexylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

CAS No:1808092-55-8

MF:C₁₈H₂₇BO₂

MW:286.216785669327

MDL:MFCD32874400

CID:5655436

PubChem ID:23570270

Update Time:2025-11-02

2-(3-Cyclohexylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Chemical and Physical Properties

Names and Identifiers

- EN300-27194535
- 1808092-55-8
- 2-(3-cyclohexylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
- Z4742598142
- 1,3,2-Dioxaborolane, 2-(3-cyclohexylphenyl)-4,4,5,5-tetramethyl-
- 2-(3-Cyclohexylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
- MDL： MFCD32874400
- Inchi： 1S/C18H27BO2/c1-17(2)18(3,4)21-19(20-17)16-12-8-11-15(13-16)14-9-6-5-7-10-14/h8,11-14H,5-7,9-10H2,1-4H3
- InChI Key： RPUXIYTWTRVJSP-UHFFFAOYSA-N
- SMILES： O1B(C2=CC=CC(=C2)C2CCCCC2)OC(C)(C)C1(C)C

Computed Properties

Exact Mass: 286.2104103g/mol
Monoisotopic Mass: 286.2104103g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 21
Rotatable Bond Count: 2
Complexity: 344
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 18.5Å²

Experimental Properties

Density: 1.00±0.1 g/cm3(Predicted)
Boiling Point: 394.1±21.0 °C(Predicted)

2-(3-Cyclohexylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-27194535-0.05g	2-(3-cyclohexylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane	1808092-55-8	95.0%	0.05g	$101.0	2025-03-20
Enamine	EN300-27194535-0.1g	2-(3-cyclohexylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane	1808092-55-8	95.0%	0.1g	$152.0	2025-03-20
Enamine	EN300-27194535-0.25g	2-(3-cyclohexylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane	1808092-55-8	95.0%	0.25g	$216.0	2025-03-20
Enamine	EN300-27194535-0.5g	2-(3-cyclohexylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane	1808092-55-8	95.0%	0.5g	$407.0	2025-03-20
Enamine	EN300-27194535-1.0g	2-(3-cyclohexylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane	1808092-55-8	95.0%	1.0g	$528.0	2025-03-20
Enamine	EN300-27194535-2.5g	2-(3-cyclohexylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane	1808092-55-8	95.0%	2.5g	$1034.0	2025-03-20
Enamine	EN300-27194535-5.0g	2-(3-cyclohexylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane	1808092-55-8	95.0%	5.0g	$1530.0	2025-03-20
Enamine	EN300-27194535-10.0g	2-(3-cyclohexylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane	1808092-55-8	95.0%	10.0g	$2269.0	2025-03-20
Enamine	EN300-27194535-1g	2-(3-cyclohexylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane	1808092-55-8	95%	1g	$528.0	2023-09-10
Enamine	EN300-27194535-5g	2-(3-cyclohexylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane	1808092-55-8	95%	5g	$1530.0	2023-09-10